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Compound of Interest

Compound Name: 2,5-Dimethylphenylacetonitrile

Cat. No.: B100795

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
2,5-dimethylbenzyl cyanide, a key intermediate in various organic syntheses. The information is
presented to support research, development, and drug discovery activities.

Core Physical and Chemical Data

2,5-Dimethylbenzyl cyanide, also known as 2,5-xylylacetonitrile, is an aromatic nitrile with the
molecular formula C10H11N.[1][2][3] Its chemical structure consists of a benzene ring
substituted with two methyl groups at positions 2 and 5, and a cyanomethy! group.

Summary of Physical Properties

The following table summarizes the key physical properties of 2,5-dimethylbenzyl cyanide
compiled from various sources.
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Property Value Source(s)
Molecular Weight 145.21 g/mol [1]
145.2010 g/mol [2][3]

145.205 g/mol [4]

Appearance Solid[1] [1][5]

Colorless to light yellow clear

[5]L6]

liquid

White crystalline lumps [4]

Melting Point 30°C [1114]
27-29 °C [5][6]

Boiling Point 79 °C [11[4]
Density 1.01 g/cm3 [6]

- Insoluble in water, soluble in
Solubility ] [6]
organic solvents.[6]

Flash Point 119 °C [1]

Refractive Index n20/D 1.522 [6]

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for the determination of the physical properties of 2,5-
dimethylbenzyl cyanide are not readily available in the public domain, the following are general,
standardized methodologies that are typically employed for such characterizations.

Melting Point Determination

The melting point of a solid compound is a key indicator of its purity and is determined as the
temperature at which it transitions from a solid to a liquid phase.
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Methodology: Capillary Melting Point Method

Sample Preparation: A small, finely powdered sample of 2,5-dimethylbenzyl cyanide is
packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus, which consists of a heated block with a
sample holder and a thermometer or a digital temperature sensor, is used.

Measurement: The capillary tube is placed in the heating block, and the temperature is
raised at a slow, controlled rate (typically 1-2 °C per minute) as it approaches the expected
melting point.

Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted. For a pure compound, this
range should be narrow.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distillation
flask, a condenser, a receiving flask, and a calibrated thermometer. The thermometer bulb
should be positioned just below the side arm of the distillation flask to accurately measure
the temperature of the vapor.

Procedure: A sample of 2,5-dimethylbenzyl cyanide is placed in the distillation flask along
with a boiling chip to ensure smooth boiling. The flask is heated gently.

Measurement: The temperature is recorded when the liquid begins to boil and a steady
stream of distillate is collected in the receiving flask. The boiling point is the constant
temperature observed during the distillation of the pure liquid at a specific atmospheric
pressure.

Density Measurement
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Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Measurement of Pycnometer Mass: A clean, dry pycnometer (a small glass flask of known
volume) is weighed accurately.

Measurement with Sample: The pycnometer is filled with 2,5-dimethylbenzyl cyanide,
ensuring no air bubbles are present, and weighed again.

Measurement with a Reference Liquid: The pycnometer is emptied, cleaned, dried, and then
filled with a reference liquid of known density (e.g., deionized water) and weighed.

Calculation: The volume of the pycnometer is determined from the mass and density of the
reference liquid. The density of the 2,5-dimethylbenzyl cyanide is then calculated by dividing
the mass of the sample by the determined volume of the pycnometer. All measurements
should be performed at a constant, recorded temperature.

Solubility Assessment

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Visual Miscibility Test

Procedure: A small, measured amount of 2,5-dimethylbenzyl cyanide is added to a test tube
containing a specific volume of the solvent to be tested (e.g., water, ethanol, acetone).

Observation: The mixture is agitated (e.g., by vortexing) and visually inspected for the
dissolution of the solute. Observations are made at a controlled temperature.

Classification: The solubility is typically described qualitatively as soluble, partially soluble, or
insoluble based on the visual clarity of the resulting mixture. For quantitative analysis,
techniques like UV-Vis spectroscopy or HPLC can be used to determine the concentration of
the dissolved solute.

Logical Workflow for Synthesis and Purification
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While signaling pathways involving 2,5-dimethylbenzyl cyanide are not documented, its
synthesis is a critical process for its application as a chemical intermediate. The following
diagram illustrates a general logical workflow for the synthesis and purification of a benzyl
cyanide derivative like 2,5-dimethylbenzyl cyanide, based on the Kolbe nitrile synthesis.

Addition of Water
& Organic Solvent

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 2,5-dimethylbenzyl cyanide.

Conclusion

This technical guide provides essential physical property data for 2,5-dimethylbenzyl cyanide, a
compound of interest in synthetic chemistry and drug development. While specific experimental
protocols for this compound are not widely published, the standardized methods described
herein provide a solid foundation for its characterization. The provided data and methodologies
are intended to assist researchers in the safe and effective handling and application of this
chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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